![molecular formula C9H8N2OS B2413427 6-Cyclopropylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde CAS No. 564443-30-7](/img/structure/B2413427.png)
6-Cyclopropylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde
Overview
Description
6-Cyclopropylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde is a chemical compound with the CAS Number: 564443-30-7 . It has a molecular weight of 192.24 . The compound is a powder at room temperature .
Molecular Structure Analysis
The InChI code for 6-Cyclopropylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde is 1S/C9H8N2OS/c12-5-7-8 (6-1-2-6)10-9-11 (7)3-4-13-9/h3-6H,1-2H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.Physical And Chemical Properties Analysis
6-Cyclopropylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde is a powder at room temperature . The compound’s storage temperature is at room temperature .Scientific Research Applications
Antitumor Activity: Investigations have shown that derivatives of this compound exhibit antitumor and cytotoxic effects. For instance, a study reported potent cytotoxicity against prostate cancer cells.
Constitutive Androstane Receptor (CAR) Activation: Another avenue involves studying its impact on CAR, a nuclear receptor involved in drug metabolism. CITCO, a related imidazothiazole derivative, stimulates human CAR nuclear translocation . Researchers explore whether 6-Cyclopropylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde shares similar properties.
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been known to stimulate human constitutive androstane receptor (car) nuclear translocation .
Mode of Action
For instance, similar compounds have been shown to cause DNA double-strand breaks, leading to cell death .
Biochemical Pathways
Related compounds have been shown to interact with topoisomerase ii, resulting in dna double-strand breaks .
Pharmacokinetics
In silico admet predictions have been performed for similar compounds, which can provide insights into the potential pharmacokinetic properties .
Result of Action
Similar compounds have been shown to exhibit cytotoxic activity on cancer cells .
Action Environment
It is known that the compound is stable at room temperature .
properties
IUPAC Name |
6-cyclopropylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2OS/c12-5-7-8(6-1-2-6)10-9-11(7)3-4-13-9/h3-6H,1-2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DLXDDZCOOXLWAD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=C(N3C=CSC3=N2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Cyclopropylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde | |
CAS RN |
564443-30-7 |
Source
|
| Record name | 6-cyclopropylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-2-phenoxyacetamide](/img/structure/B2413353.png)
![5,6-Dimethyl-4-(4-(pyridin-2-yl)piperazin-1-yl)thieno[2,3-d]pyrimidine](/img/structure/B2413357.png)
![2-([1,1'-biphenyl]-4-yl)-N-(2-hydroxy-2-methyl-4-(methylthio)butyl)acetamide](/img/structure/B2413362.png)
![N-(benzo[d][1,3]dioxol-5-yl)-2-((3-(4-fluorophenyl)-6-methyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide](/img/structure/B2413363.png)
![N-[1-(4-fluorophenyl)-2-methylpropyl]-2-(methylsulfanyl)pyridine-3-carboxamide](/img/structure/B2413366.png)